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Compound of Interest

Compound Name: (3-Methyloxiran-2-yl)methanol

Cat. No.: B110122

This guide provides critical safety and logistical information for the handling and disposal of (3-
Methyloxiran-2-yl)methanol, a chemical that requires careful management in a laboratory
setting. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

(3-Methyloxiran-2-yl)methanol, and the closely related compound glycidol, are recognized for
their potential health hazards. They are known to be irritants to the eyes, skin, and respiratory
tract.[1][2] Inhalation of vapors and skin contact are primary exposure routes.[1][2] Due to
these risks, adherence to stringent safety protocols is mandatory.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper selection and use of PPE are the first line of defense against exposure. The following
table summarizes the required engineering controls and PPE for handling (3-Methyloxiran-2-
yl)methanol.
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Control/PPE

Specifications

Purpose

Engineering Controls

Use in a well-ventilated area,

such as a chemical fume hood.

[3]4]

To minimize inhalation of

vapors.

Hand Protection

Wear appropriate protective

gloves.[3]

To prevent skin contact.

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be necessary

if splashing is possible.[1][3]

To protect eyes and face from

splashes.

Skin and Body Protection

Wear appropriate protective
clothing to prevent skin
exposure.[3] This includes a
lab coat. Contaminated
clothing should be removed
immediately and washed

before reuse.[3][5]

To prevent skin contact and
contamination of personal

clothing.

Respiratory Protection

For situations with potential for
high vapor concentrations, a
NIOSH/MSHA or European
Standard EN 149 approved
full-facepiece airline respirator
in positive pressure mode with
emergency escape provisions
should be worn.[3] For
unknown concentrations or
emergencies, a self-contained
breathing apparatus (SCBA) is
required.[6]

To prevent inhalation of

harmful vapors.

Operational Plan for Safe Handling

A systematic approach to handling (3-Methyloxiran-2-yl)methanol is crucial to minimize risk.

The following workflow outlines the key steps from preparation to disposal.
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Safe handling workflow for (3-Methyloxiran-2-yl)methanol.
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Experimental Protocol:

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.
o Ensure all necessary PPE is available and in good condition.

o Prepare the chemical fume hood by ensuring it is operational and clear of unnecessary
items.

e Handling:

o When transferring the chemical, do so carefully to avoid splashes and the generation of
aerosols.

o Conduct all work within the chemical fume hood.
o Keep containers tightly closed when not in use.[3][4]
o Cleanup and Decontamination:
o After the experiment is complete, decontaminate all surfaces and equipment.

o Wash hands and any exposed skin thoroughly with soap and water after handling.[3][4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes.[3] Seek medical attention.

Inhalation

Remove from exposure and move to fresh air
immediately. If breathing is difficult, provide
respiratory support. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
them drink 2-4 cupfuls of milk or water.[3] Seek

immediate medical attention.[1]

Spill

For small spills, absorb with an inert material
(e.g., vermiculite, sand, or earth) and place in a
suitable, sealed container for disposal.[3][5] For
large spills, evacuate the area and contact

emergency responders.[7]

Disposal Plan

All waste containing (3-Methyloxiran-2-yl)methanol must be treated as hazardous waste.

Disposal Workflow:
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Disposal workflow for (3-Methyloxiran-2-yl)methanol waste.

Disposal Protocol:

o Segregation: Keep (3-Methyloxiran-2-yl)methanol waste separate from other chemical
waste streams.
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o Labeling: Clearly label all waste containers with the chemical name and associated hazards.

» Storage: Store waste in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

o Disposal: Arrange for the disposal of the waste through a licensed and reputable hazardous
waste disposal company.[8] Follow all local, state, and federal regulations.[8] Do not pour
this chemical down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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